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Compound of Interest

Compound Name: 1,3-Bis(dicyanomethylidene)indan

Cat. No.: B1230837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Bis(dicyanomethylidene)indan is a fascinating organic compound belonging to the indan

derivative family. It is distinguished by its potent electron-withdrawing characteristics, a feature

that makes it a valuable building block in the synthesis of advanced organic materials.[1] This

guide provides a comprehensive overview of its chemical identity, synthesis, properties, and

applications, with a focus on its relevance in research and development.

Nomenclature and Structure
A clear understanding of the compound's nomenclature and structure is fundamental for any

scientific endeavor.

IUPAC Name
The formal IUPAC name for this compound is 2,2'-(1H-indene-1,3-

diylidene)bis(propanedinitrile). It is also commonly referred to by several synonyms, including:

(Indan-1,3-diylidene)dimalononitrile[1][2]

1,3-Bis(dicyanomethylene)indan[1][3][4]

1,3-Bis(dicyanomethylidene)indane[1]
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Chemical Structure
The molecular formula of the compound is C₁₅H₆N₄, and its molecular weight is 242.24 g/mol .

[2] The structure consists of an indan core, which is a bicyclic hydrocarbon, functionalized at

the 1 and 3 positions with dicyanomethylidene groups. These groups are powerful electron

acceptors, which largely dictate the molecule's chemical and electronic properties.

Below is a diagram illustrating the logical relationship of the compound's nomenclature.

Molecular Formula

2,2'-(1H-indene-1,3-diylidene)bis(propanedinitrile)

1,3-Bis(dicyanomethylidene)indan (Indan-1,3-diylidene)dimalononitrile 1,3-Bis(dicyanomethylene)indan

Click to download full resolution via product page

Caption: Relationship between the molecular formula and various names for the compound.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 1,3-Bis(dicyanomethylidene)indan is presented in

the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/1-3-bis-dicyanomethylidene-indan-38172-19-9
https://www.benchchem.com/product/b1230837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₅H₆N₄ [2]

Molecular Weight 242.24 g/mol [2]

Appearance
Grey to brown powder or

crystals
[4]

Melting Point 250 °C (decomposes) [1][5][6]

Boiling Point 484.5 °C at 760 mmHg [1]

Density 1.377 g/cm³ [1]

Flash Point 243.6 °C [1]

Refractive Index 1.661 [1]

Solubility
Very slightly soluble in

Methanol
[1][4]

Purity >98.0% (by HPLC) [3][7]

Experimental Protocols: Synthesis
The primary method for synthesizing 1,3-Bis(dicyanomethylidene)indan is through a

Knoevenagel condensation reaction. This reaction involves the base-catalyzed condensation of

an active methylene compound with a carbonyl group.

Synthesis via Knoevenagel Condensation
Reactants:

1H-indene-1,3(2H)-dione (also known as 1,3-indandione)[1]

Malononitrile[1]

General Protocol:

Dissolution: 1,3-indandione is dissolved in a suitable organic solvent, such as ethanol or

methanol.
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Addition of Malononitrile: A stoichiometric excess of malononitrile is added to the solution.

Catalyst Addition: A catalytic amount of a base, such as piperidine or sodium hydroxide, is

added to the reaction mixture.

Reaction: The mixture is typically stirred at room temperature or gently heated to drive the

reaction to completion.

Precipitation and Isolation: The product, being sparingly soluble, often precipitates out of the

solution upon formation or cooling.

Purification: The crude product is collected by filtration, washed with a cold solvent to remove

impurities, and can be further purified by recrystallization.

The workflow for this synthesis is illustrated in the following diagram.

1,3-Indandione +
Malononitrile

Knoevenagel Condensation

Solvent (e.g., Ethanol) Base Catalyst (e.g., Piperidine)

Precipitation &
Filtration

1,3-Bis(dicyanomethylidene)indan

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,3-Bis(dicyanomethylidene)indan.
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Applications in Research and Development
The unique electronic properties of 1,3-Bis(dicyanomethylidene)indan make it a compound

of significant interest in several areas of materials science and drug development.

Organic Electronics
The strong electron-withdrawing nature of the dicyanomethylidene groups makes this

compound an excellent n-type organic semiconductor.[1] It is utilized as a building block for

creating materials used in:

Organic Light-Emitting Diodes (OLEDs): Enhances electron transport within the device.[1]

Organic Photovoltaic Cells (OPVs): Functions as an electron acceptor material.[1]

Its anion, CMI⁻, has been studied for the formation of ionic charge-transfer complexes, which

have potential applications in semiconductors and ferroelectric materials.[8]

Intermediate for Novel Chromophores
1,3-Bis(dicyanomethylidene)indan serves as a key intermediate in the synthesis of novel

push-pull chromophores.[2] These chromophores are of interest for their non-linear optical

(NLO) properties, which have applications in telecommunications and optical data processing.

Potential in Medicinal Chemistry
While still an emerging area of research, the unique properties of 1,3-
Bis(dicyanomethylidene)indan suggest potential applications in medicine and materials

science.[1] The indan scaffold is a common motif in pharmacologically active compounds, and

the electron-deficient nature of this particular derivative could be exploited in the design of new

therapeutic agents or diagnostic probes.

Safety and Handling
1,3-Bis(dicyanomethylidene)indan is classified as toxic if swallowed, in contact with skin, or if

inhaled.[7] Appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, should be worn at all times when handling this compound.[3] It should be used
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in a well-ventilated area or a fume hood.[3] Store the compound in a tightly sealed container

under an inert atmosphere.[4][7]

Conclusion
1,3-Bis(dicyanomethylidene)indan is a versatile and highly functionalized organic molecule.

Its straightforward synthesis and significant electron-accepting properties have established it as

a valuable component in the field of organic electronics. Further research into its properties and

derivatives may unlock new applications in materials science and drug discovery, making it a

compound of continuing interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1230837#1-3-bis-dicyanomethylidene-indan-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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